Cas no 95274-12-7 (Methyl 2-(1-benzylpyrrolidin-3-yl)acetate)
95274-12-7 structure
Product Name:Methyl 2-(1-benzylpyrrolidin-3-yl)acetate
CAS No:95274-12-7
MF:C14H19NO2
MW:233.30616402626
MDL:MFCD04038689
CID:799327
PubChem ID:4287640
Update Time:2025-11-03
Methyl 2-(1-benzylpyrrolidin-3-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(1-benzylpyrrolidin-3-yl)acetate
- 3-Pyrrolidineaceticacid, 1-(phenylmethyl)-, methyl ester
- METHYL 1-BENZYL-3-PYRROLIDINEACETATE
- N-Benzyl-3-(carbomethoxymethyl)pyrrolidine
- 95274-12-7
- AKOS022171966
- DTXSID40401592
- YYQIUMJBKYPSLC-UHFFFAOYSA-N
- MFCD04038689
- EN300-94715
- Z1269317204
- AM101737
- SCHEMBL8446486
- AT25952
- CS-0302084
-
- MDL: MFCD04038689
- Inchi: 1S/C14H19NO2/c1-17-14(16)9-13-7-8-15(11-13)10-12-5-3-2-4-6-12/h2-6,13H,7-11H2,1H3
- InChI Key: YYQIUMJBKYPSLC-UHFFFAOYSA-N
- SMILES: O(C)C(CC1CN(CC2C=CC=CC=2)CC1)=O
Computed Properties
- Exact Mass: 233.14200
- Monoisotopic Mass: 233.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.081±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 308.1±15.0 ºC (760 Torr),
- Flash Point: 105.2±9.6 ºC,
- Solubility: Slightly soluble (4.2 g/l) (25 º C),
- PSA: 29.54000
- LogP: 2.00950
Methyl 2-(1-benzylpyrrolidin-3-yl)acetate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 2-(1-benzylpyrrolidin-3-yl)acetate Pricemore >>
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| Enamine | EN300-94715-0.25g |
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$708.0 | 2025-02-19 | |
| Enamine | EN300-94715-0.5g |
methyl 2-(1-benzylpyrrolidin-3-yl)acetate |
95274-12-7 | 95.0% | 0.5g |
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| Enamine | EN300-94715-1.0g |
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Methyl 2-(1-benzylpyrrolidin-3-yl)acetate Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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